Cas no 1129-30-2 (2,6-Diacetylpyridine)

2,6-Diacetylpyridine Properties

Names and Identifiers

• 2,6-Diacetylpyridine
• 1-(6-ACETYL-PYRIDIN-2-YL)-ETHANONE
• 1,1'-(pyridine-2,6-diyl)diethanone
• 1-(6-acetylpyridin-2-yl)ethanone
• AB01332223-02
• Pyridine-2,6-diacetyl
• Ethanone, 1,1'-(2,6-pyridinediyl)bis-
• 1-(6-acetylpyridin-2-yl)ethan-1-one
• 2,6diacetylpyridine
• InChI=1/C9H9NO2/c1-6(11)8-4-3-5-9(10-8)7(2)12/h3-5H,1-2H3
• SCHEMBL455687
• SY010398
• D2377
• 2,6-Diacetylpyridine, purum, >=98.0% (GC)
• AMY14457
• GEO-00906
• EINECS 214-442-9
• DTXSID10150202
• AKOS003595902
• P34UXL3MYV
• AC-6429
• CS-W001999
• Q4596808
• BP-20094
• 1,1'-(2,6-PYRIDINEDIYL)BIS(ETHANONE)
• UNII-P34UXL3MYV
• FT-0610526
• NSC-63355
• D58390
• NSC63355
• MFCD00006304
• 2 pound not6-Diacetylpyridine
• TS-03571
• EN300-6736941
• NS00023665
• NSC 63355
• NCGC00340769-01
• 1,1'-(2,6-Pyridinediyl)bis[ethanone]
• 2,6-Diacetylpyridine, 99%
• W-108632
• BEZVGIHGZPLGBL-UHFFFAOYSA-
• 1129-30-2
• STK087382
• 1-(6-Acetyl-pyridin-2-yl)-ethanone
• 1,1'-pyridine-2,6-diyldiethanone
• DB-013979
• BBL100152
• +Expand

• MDL： MFCD00006304
• InChIKey： BEZVGIHGZPLGBL-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO2/c1-6(11)8-4-3-5-9(10-8)7(2)12/h3-5H,1-2H3
• SMILES： C(C1C=CC=C(C(=O)C)N=1)(=O)C
• BRN： 118286

Computed Properties

• Exact Mass: 163.063329g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.063329g/mol
• Monoisotopic Mass: 163.063329g/mol
• Topological Polar Surface Area: 47Ų
• Heavy Atom Count: 12
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 1.48680
• PSA: 47.03000
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: Soluble in water, chloroform, and DMSO.
• Boiling Point: 126°C/6mmHg(lit.)
• Melting Point: 80.0 to 83.0 deg-C
• Flash Point: 131.9℃
• FEMA: 3763
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Not determined
• Density: 1.2021 (rough estimate)

2,6-Diacetylpyridine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT
• FLUKA BRAND F CODES：10

2,6-Diacetylpyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%